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Compound of Interest

Compound Name: 3-lodo-2,2"-bipyridine

Cat. No.: B15248130

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3-lodo-
2,2'-bipyridine. While specific experimental data for 3-lodo-2,2'-bipyridine is not readily
available in public literature, this document outlines the established methodologies for
determining these crucial physical properties. Furthermore, for comparative purposes, the
known values for the parent compound, 2,2'-bipyridine, and a related derivative are provided.

Core Physicochemical Data

Precise experimental values for the melting and boiling points of 3-lodo-2,2'-bipyridine are not
prominently reported. However, the properties of the foundational molecule, 2,2'-bipyridine, and
a related iodo-substituted bipyridine N-oxide offer a valuable reference for estimation and
experimental design.
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Molecular Melting Point Boiling Point
Compound CAS Number
Formula (°C) (°C)
2,2'-Bipyridine 366-18-7 C1oHsN2 70-72[1] 272-273.5[1]
6-lodo-2,2'- _
o 498.8 (Predicted)
bipyridine N- 205052-96-6 C10H7IN20 134[2] 2]
oxide
3-lodo-2,2'- Data not Data not
S 184345-32-2 C10H7IN2 . _
bipyridine available available

Experimental Protocols for Determination of Melting
and Boiling Points

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. The following are standard laboratory protocols for these
measurements.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered compound is loaded into a
capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating bath apparatus,
such as a Thiele tube or a modern digital melting point apparatus.

e Heating: The heating bath is heated gradually. An initial rapid heating can be used to
determine an approximate melting point. For an accurate measurement, the heating rate
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should be slowed to 1-2°C per minute as the temperature approaches the expected melting
point.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is the end of the melting range. A narrow melting range (0.5-2°C) is
indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method)

For small quantities of a liquid, the Thiele tube method provides an efficient way to determine
the boiling point.

Methodology:

e Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the liquid in the test
tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer with the bulb of the
thermometer positioned adjacent to the test tube. This setup is then immersed in a Thiele
tube containing a high-boiling point liquid, such as mineral oil.

e Heating: The side arm of the Thiele tube is gently heated. This design allows for the uniform
circulation of the heating liquid.

o Observation and Recording: As the temperature rises, air trapped in the inverted capillary
tube will bubble out. The heating is continued until a steady and rapid stream of bubbles
emerges from the capillary tube. The heat source is then removed. The liquid will begin to
cool, and the bubbling will slow down. The temperature at which the liquid is drawn back into
the capillary tube is the boiling point of the sample.

Visualized Workflows and Relationships

To further elucidate the experimental processes and underlying principles, the following
diagrams are provided.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Dry, Powdered Sample

'

Load Sample into Capillary Tube
(2-3 mm height)

l A
Attach Capillary to Thermometer

'

Place Assembly in Heating Apparatus
(e.g., MelTemp)

Known Approximatg M.P. ptional: Unknown Compound

Heat Slowly (1-2°C/min)

Near Approximate M.P. Heat Rapidly for Approximate M.P.

Observe First Liquid Droplet

Cool and Prepare New Sample

Observe Complete Liquefaction

Record Melting Point Range

:

End

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Caption: Experimental workflow for boiling point determination.
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Caption: Relationship between compound purity and melting point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-lodo-2,2'-bipyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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